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Introduction

Disulfide, bis[2-nitro-4-(trifluoromethyl)phenyl] is a symmetrical aromatic disulfide with the
chemical formula C1aHeFsN204S2.[1] Its structure is characterized by a disulfide linkage (-S-S-)
connecting two 2-nitro-4-(trifluoromethyl)phenyl moieties. Each aromatic ring is substituted with
two potent electron-withdrawing groups: a nitro group (-NO3z) at the ortho position and a
trifluoromethyl group (-CFs3) at the para position relative to the disulfide bond. This unique
substitution pattern profoundly influences the molecule's electronic structure and, consequently,
its spectral properties.

This technical guide provides an in-depth analysis of the core spectroscopic characteristics of
Disulfide, bis[2-nitro-4-(trifluoromethyl)phenyl]. We will delve into its Ultraviolet-Visible (UV-
Vis), Nuclear Magnetic Resonance (*H, 13C, and °F NMR), and Mass Spectrometry (MS)
profiles. The causality behind experimental choices, detailed protocols, and the interpretation of
spectral data are presented to offer researchers, scientists, and drug development
professionals a comprehensive resource for the characterization of this and structurally related
compounds.
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Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides insights into the electronic transitions within a molecule. The
spectrum is dictated by the presence of chromophores—functional groups that absorb light in
the UV-visible range. In the target molecule, the nitroaromatic system is the dominant
chromophore.

Core Principles and Expected Absorption

Aromatic compounds exhibit characteristic UV absorption bands arising from 1t - 11*
transitions. The presence of a nitro group (-NOz2) typically results in strong absorption bands.[2]
[3][4] Furthermore, the disulfide bond itself is a chromophore, and its absorption characteristics
are influenced by the C-S-S-C dihedral angle and the nature of the substituents on the
aromatic rings.[5][6] The combination of the nitro and trifluoromethyl groups, both strong
electron-withdrawing substituents, is expected to significantly modulate the energy of these
electronic transitions. The absorption maximum for nitroaromatic compounds can vary widely
(170-270 nm) depending on the molecular structure.[7][8]

Predicted UV-Vis Spectral Data

While specific experimental data for the title compound is not readily available in public
literature, we can predict the absorption profile based on related structures like bis(4-

nitrophenyl)disulfide.
Expected Wavelength . o
Feature Electronic Transition
(Amax)
] ] T - TU* transitions of the
Primary Absorption 230-280 nm ]
aromatic system
n - TT* transitions associated
Secondary Absorption 300-350 nm with the nitro group and

disulfide linkage

Note: These are estimated ranges. The actual Amax values will be influenced by the solvent
used.
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Experimental Protocol for UV-Vis Spectroscopy

This protocol ensures the acquisition of a high-quality UV-Vis spectrum.
e Instrumentation: A dual-beam UV-Vis spectrophotometer (e.g., Cary 60) is recommended.

e Solvent Selection: Choose a UV-grade solvent that is transparent in the region of interest
(200-800 nm) and in which the compound is soluble. Methanol, ethanol, or acetonitrile are

suitable choices.
e Sample Preparation:
o Prepare a stock solution of the compound at a concentration of approximately 1 mg/mL.

o From the stock solution, prepare a dilute solution (e.g., 1-10 pg/mL) in the chosen solvent.
The final concentration should yield an absorbance between 0.1 and 1.0 for the main
absorption peak to ensure adherence to the Beer-Lambert law.

o Data Acquisition:
o Calibrate the spectrophotometer using a cuvette filled with the pure solvent as a blank.
o Rinse the sample cuvette with the prepared dilute solution before filling it.

o Place the sample cuvette in the spectrophotometer and record the spectrum over a
wavelength range of 200 to 800 nm.

Workflow for UV-Vis Analysis
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Caption: Workflow for UV-Vis Spectroscopic Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the unambiguous structural elucidation of
organic molecules. For Disulfide, bis[2-nitro-4-(trifluoromethyl)phenyl], H, 13C, and 1°F
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NMR are all indispensable.

'H NMR Spectroscopy

The *H NMR spectrum provides information about the number, environment, and connectivity
of protons in the molecule.

o Expected Spectral Features: Due to the molecule's C2 symmetry, the two aromatic rings are
chemically equivalent. This results in a simplified spectrum representing only three unique
aromatic protons. The strong electron-withdrawing effects of the -NO2z and -CFs groups will
shift these proton signals significantly downfield compared to unsubstituted benzene (& 7.26

ppm).

e Predicted *H NMR Data (in CDCls, 500 MHz):

. Predicted Chemical o Coupling Constant
Proton Assignment . Multiplicity
Shift (0, ppm) (J, Hz)
H-3 ~8.5 d (doublet) ~2.0 (4J H-H)
dd (doublet of ~8.5 (3J H-H), ~2.0 (4J
H-5 ~8.0
doublets) H-H)
H-6 ~7.8 d (doublet) ~8.5 (3] H-H)

« Interpretation: The proton at C-3 (ortho to -NO2 and meta to -CF3) will be the most
deshielded. It will appear as a doublet due to a small four-bond coupling to H-5. The proton
at C-6 (ortho to the disulfide) will be a doublet due to a three-bond coupling to H-5. The
proton at C-5 will be a doublet of doublets, coupling to both H-3 and H-6.

13C NMR Spectroscopy

The 3C NMR spectrum reveals the carbon framework of the molecule.

o Expected Spectral Features: The molecule's symmetry means only six aromatic carbon
signals are expected. The carbon attached to the -CFs group will appear as a quartet due to
one-bond C-F coupling (*JCF), which is a hallmark of the trifluoromethyl group. The other
carbons will also show smaller long-range C-F couplings.
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e Predicted 3C NMR Data (in CDCls, 125 MHz):

. Predicted Chemical Shift Multiplicity (due to C-F
Carbon Assignment

(0, ppm) coupling)
C-S (C-1) ~135 s
C-NO2 (C-2) ~148 s
c-3 ~125 q
C-CFs (C-4) ~130 g (1JCF = 272 Hz)
C-5 ~128 S
C-6 ~132 S
-CFs ~123 q (LUCF = 272 Hz)

9F NMR Spectroscopy

19F NMR is extremely useful for fluorinated compounds due to the 100% natural abundance
and high sensitivity of the 1°F nucleus.[9]

» Expected Spectral Features: The two -CFs groups are in identical chemical environments.
Therefore, a single, sharp singlet is expected in the proton-decoupled °F NMR spectrum.

e Predicted °F NMR Data (in CDClIs):

. . Predicted Chemical Shift o
Fluorine Assignment Multiplicity

(3, ppm)

-CFs3 ~-63 s (singlet)

Note: Chemical shift is relative to CFCIs (0 0.0 ppm). Trifluorotoluene (& -63.72 ppm) is also a
common reference.[10]

Experimental Protocol for NMR Spectroscopy
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 Instrumentation: A high-field NMR spectrometer (e.g., Bruker 500 MHz) equipped with a
broadband probe is required. For 1°F NMR, a probe capable of observing the fluorine
frequency is necessary.[11]

o Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a
deuterated solvent (e.g., CDCls, DMSO-ds) in a 5 mm NMR tube.

* Internal Standard: Add a small amount of tetramethylsilane (TMS) for *H and 3C NMR
referencing (6 0.0 ppm). For *°F NMR, an external or internal reference such as CFCIs can
be used.

o Data Acquisition:
o Acquire a standard *H spectrum.
o Acquire a proton-decoupled 13C spectrum.
o Acquire a proton-decoupled *°F spectrum.

o For unambiguous assignments, 2D NMR experiments like COSY (*H-*H), HSQC (*H-13C),
and HMBC (*H-13C) can be performed.

Workflow for NMR Analysis
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Caption: Workflow for Comprehensive NMR Structural Analysis.
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Mass Spectrometry (MS)

Mass spectrometry is a critical analytical technique used to measure the mass-to-charge ratio

(m/z) of ions, allowing for the determination of molecular weight and elemental composition.

Core Principles and Expected Fragmentation

In MS, a molecule is ionized and the resulting molecular ion and its fragments are detected. For

disulfides, a characteristic fragmentation is the cleavage of the S-S bond.[12][13] The analysis

of fragmentation patterns provides corroborating evidence for the proposed structure. High-

resolution mass spectrometry (HRMS) can determine the elemental formula with high accuracy.

Predicted Mass Spectrometry Data

Property Value Source
Molecular Formula C14HeFsN204S2

Molecular Weight 444.33 g/mol

Monoisotopic Mass 443.96732 Da [1]
Predicted [M+H]* 444.97460 m/z [1]
Predicted [M+Na]* 466.95654 m/z [1]
Predicted [M-H]~ 442.96004 m/z [1]

o Key Fragmentation Pathway: The most likely fragmentation is the homolytic or heterolytic

cleavage of the disulfide bond, which would result in a fragment ion with an m/z

corresponding to the 2-nitro-4-(trifluoromethyl)phenylthio radical or cation/anion

(C7H3FsNO:2S), approximately 222.0 m/z.

Experimental Protocol for Mass Spectrometry

e Instrumentation: An LC-MS system with an Electrospray lonization (ESI) source or a GC-MS

with an Electron lonization (EI) source is suitable. A high-resolution mass analyzer (e.qg.,

Orbitrap, TOF) is preferred for accurate mass measurements.

e Sample Preparation:
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o For LC-MS (ESI): Prepare a dilute solution (1-10 pg/mL) of the compound in a suitable
solvent like methanol or acetonitrile.

o For GC-MS (EI): Prepare a slightly more concentrated solution in a volatile solvent like
dichloromethane or ethyl acetate.

o Data Acquisition:
o Inject the sample into the instrument.

o Acquire data in both positive and negative ion modes (for ESI) to observe different
adducts.

o Perform MS/MS (or MS?) fragmentation analysis on the parent ion to confirm the structure.

Workflow for Mass Spectrometry Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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